Cas no 66389-74-0 (apogossypol)

• Product name: apogossypol
• CAS No: 66389-74-0
• MF: C₂₈H₃₀O₆^.CH₄O
• Molecular Weight: 494.576
• CID: 2364857
• PubChem ID: 454878

apogossypol Properties

Names and Identifiers

• apogossypol
• methanol,3-methyl-5-propan-2-yl-2-(1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)naphthalene-1,6,7-triol
• NSC736630
• (+)-Apogossypol
• 3-methyl-5-propan-2-yl-2-(1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)naphthalene-1,6,7-triol
• PBJKWGWHZVXBGU-UHFFFAOYSA-N
• 5,5'-Diisopropyl-3,3'-dimethyl-(2,2'-binaphthalene)-1,1',6,6',7,7'-hexol
• CNDO-103
• SCHEMBL2513478
• 5,5'-Diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexaol
• 66389-74-0
• 1,1',6,6',7,7'-Hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)-[2,2'-binaphthalene]
• (2,2'-Binaphthalene)-1,1',6,6',7,7'-hexol, 5,5'-diisopropyl-3,3'-dimethyl-
• 5-isopropyl-3-methyl-2-(1,6,7-trihydroxy-5-isopropyl-3-methyl-2-naphthyl)naphthalene-1,6,7-triol
• BCP32267
• CHEMBL551288
• Racemic Apogossypol, stabilized with ascorbic acid
• (S)-Apogossypol
• 475-56-9
• AKOS016013513
• DA-48570
• 3,3'-dimethyl-5,5'-bis(propan-2-yl)-[2,2'-binaphthalene]-1,1',6,6',7,7'-hexol
• (+)-5,5'-Diisopropyl-3,3'-dimethyl-[2,2']binaphthalenyl-1,6,7,1',6',7'-hexaol
• (+/-)-5,5'-Diisopropyl-3,3'-dimethyl-[2,2']binaphthalenyl-1,6,7,1',6',7'-hexaol
• DTXSID60197162
• Apogossypol;NSC736630
• Apogossypol; NSC736630
• BDBM31802
• NSC-736630
• Apogossypol

• MDL： N/A
• Inchi： InChI=1S/C28H30O6/c1-11(2)21-15-7-13(5)23(25(31)17(15)9-19(29)27(21)33)24-14(6)8-16-18(26(24)32)10-20(30)28(34)22(16)12(3)4/h7-12,29-34H,1-6H3
• InChIKey： PBJKWGWHZVXBGU-UHFFFAOYSA-N
• SMILES： OC1=C2C=C(O)C(O)=C(C(C)C)C2=CC(C)=[C@]1[C@]3=C(C)C=C4C(C(C)C)=C(O)C(O)=CC4=C3O.[S]

Computed Properties

• 精确分子量: 462.20423867Da
• 同位素质量: 462.20423867Da
• Isotope Atom Count: 0
• 氢键供体数量: 6
• 氢键受体数量: 6
• 重原子数量: 34
• 可旋转化学键数量: 3
• 复杂度: 640
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 121Ų
• XLogP3: 6.9

Experimental Properties

• Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 118-123 ºC
• Solubility: Insuluble (5.1E-4 g/L) (25 ºC),

apogossypol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• 储存条件：Please store the product under the recommended conditions in the Certificate of Analysis.